2-(4-chlorophenyl)-N-(2,4-difluorophenyl)-3-methyl-4-quinolinecarboxamide

• IUPAC Name: 2-(4-chlorophenyl)-N-(2,4-difluorophenyl)-3-methylquinoline-4-carboxamide
• InChI: InChI=1S/C23H15ClF2N2O/c1-13-21(23(29)28-20-11-10-16(25)12-18(20)26)17-4-2-3-5-19(17)27-22(13)14-6-8-15(24)9-7-14/h2-12H,1H3,(H,28,29)
• InChI Key: ZTLQTAPIXMKBAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N=C1C3=CC=C(C=C3)Cl)C(=O)NC4=C(C=C(C=C4)F)F
• Molecular Formula: C23H15ClF2N2O
• Molecular Weight: 408.8 g/mol

Description

2-(4-chlorophenyl)-N-(2,4-difluorophenyl)-3-methyl-4-quinolinecarboxamide is a synthetic compound that belongs to the class of quinolinecarboxamide derivatives. This compound has gained significant attention from researchers due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The exact mechanism of action of 2-(4-chlorophenyl)-N-(2,4-difluorophenyl)-3-methyl-4-quinolinecarboxamide is not fully understood. However, it has been suggested that the compound may exert its anticancer activity by inhibiting the activity of certain enzymes that are involved in cell proliferation and survival. It may also induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and physiological effects:
2-(4-chlorophenyl)-N-(2,4-difluorophenyl)-3-methyl-4-quinolinecarboxamide has been shown to exhibit significant biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. It has also been shown to exhibit anti-inflammatory activity and to protect against neurodegeneration.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-chlorophenyl)-N-(2,4-difluorophenyl)-3-methyl-4-quinolinecarboxamide in lab experiments is its potent anticancer activity. This makes it a promising candidate for the development of new cancer treatments. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in clinical settings.

Future Directions

There are several future directions for the study of 2-(4-chlorophenyl)-N-(2,4-difluorophenyl)-3-methyl-4-quinolinecarboxamide. One area of research is the development of more potent and selective derivatives of this compound that exhibit reduced toxicity. Another area of research is the investigation of the mechanism of action of this compound, which may provide insights into the development of new cancer treatments. Additionally, this compound may be investigated for its potential applications in the treatment of other diseases, such as inflammatory disorders and neurodegenerative diseases.

Scientific Research Applications

2-(4-chlorophenyl)-N-(2,4-difluorophenyl)-3-methyl-4-quinolinecarboxamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit significant anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has also been investigated for its potential as an anti-inflammatory agent and as a treatment for neurodegenerative diseases such as Alzheimer's disease.